rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid
Description
Rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid (MPCPCA) is a cyclic carboxylic acid containing a cyclopropane ring, two methyl groups and a phenyl ring. It is a synthetic compound that is used in a variety of scientific research applications. It has been used in laboratory experiments to study the effects of various drugs and to investigate the mechanism of action of various biochemical and physiological processes.
Scientific Research Applications
Antioxidant and Antimicrobial Applications
Natural carboxylic acids, including structures similar to rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid, are known for their biological activities, such as antioxidant and antimicrobial properties. These compounds' efficacy varies based on their structure, affecting their interaction with microbial strains and their antioxidant capacity. Specifically, rosmarinic acid, a related compound, demonstrates significant antioxidant activity, which could imply potential for the researched compound in similar applications (Godlewska-Żyłkiewicz et al., 2020).
Therapeutic Potentials
Rosmarinic acid, structurally related to the compound of interest, showcases a wide range of biological activities, including anti-inflammatory, antioxidant, anti-diabetes, anti-virus, anti-tumor, neuroprotection, and hepatoprotection effects. This highlights the potential therapeutic applications of rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid in various medical conditions, suggesting a need for further research to explore its full potential and possibly related compounds' effectiveness in these areas (Guan et al., 2022).
Applications in Food Industry
Rosmarinic acid, with properties similar to the compound , is used as a natural antioxidant and/or preservative in the food industry. This application is based on its ability to inhibit lipid peroxidation and bacterial growth, suggesting that rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid could also be explored for its potential uses in enhancing food preservation and safety, contributing to the development of functional foods with health-promoting effects (Marchev et al., 2021).
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid can be achieved through a multi-step process involving the use of various reagents and catalysts.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl diazoacetate", "copper(I) chloride", "copper(II) chloride", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 4-methoxyphenylacetone", "4-methoxybenzaldehyde is reacted with ethyl diazoacetate in the presence of copper(I) chloride as a catalyst to form 4-methoxyphenylacetone.", "Step 2: Reduction of 4-methoxyphenylacetone", "4-methoxyphenylacetone is reduced using sodium borohydride in the presence of acetic acid to form 4-methoxycyclohexanol.", "Step 3: Synthesis of rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropanol", "4-methoxycyclohexanol is reacted with sodium hydroxide and copper(II) chloride to form rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropanol.", "Step 4: Oxidation of rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropanol", "rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropanol is oxidized using hydrochloric acid and sodium bicarbonate to form rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid.", "Step 5: Purification of rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid", "rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid is purified using magnesium sulfate and a mixture of diethyl ether and petroleum ether as solvents." ] } | |
CAS RN |
34919-28-3 |
Product Name |
rac-(1R,2R)-2-(4-methoxyphenyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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